Cas no 183075-03-8 (3,4-O-Isopropylidene-shikimic acid)

• Product Name: 3,4-O-Isopropylidene-shikimic acid
• CAS No: 183075-03-8
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 836905
• PubChem ID: 71430783
• Update Time: 2025-10-29

3,4-O-Isopropylidene-shikimic acid Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydrobenzo[d][1,3]dioxole-5-carboxylic acid
• 3,4-O-Isopropylidene shikimic acid
• 3,4-O-Isopropylidene-shikimic acid
• 7-HYDROXY-2,2-DIMETHYL-3A,6,7,7A-TETRAHYDRO-1,3-BENZODIOXOLE-5-CARBOXYLIC ACID
• 3,4-oxoisopropylideneshikimic acid
• 7-hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydro-2H-1,3-benzodioxole-5-carboxylic acid
• 1,3-Benzodioxole-5-carboxylic acid, 3a,6,7,7a-tetrahydro-7-hydroxy-2,2-dimethyl-,[3aR-(3aalpha,7alpha,7aalpha)]-
• A880848
• Cyh-chid
• AKOS022184760
• 183075-03-8
• 1-Cyclohexene-1-carboxylic acid-5-hydroxy-3,4-isopropylidine-dioxy
• 90927-40-5
• DTXSID00920057
• 1,3-Benzodioxole-5-carboxylic acid, 3a,6,7,7a-tetrahydro-7-hydroxy-2,2-dimethyl-, (3aR,7R,7aS)-
• PD166516
• DA-60214

• Inchi： 1S/C10H14O5/c1-10(2)14-7-4-5(9(12)13)3-6(11)8(7)15-10/h4,6-8,11H,3H2,1-2H3,(H,12,13)
• InChI Key： PILATNHSTHZMCA-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C=C(C(=O)O)CC(C12)O

Computed Properties

• Exact Mass: 214.08400
• Monoisotopic Mass: 214.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76
• Molecular Weight: 214.21

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 404.8±45.0 °C at 760 mmHg
• Flash Point: 162.8±22.2 °C
• PSA: 75.99000
• LogP: 0.28210
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

3,4-O-Isopropylidene-shikimic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on 3,4-O-Isopropylidene-shikimic acid

3,4-O-Isopropylidene-shikimic Acid (CAS No. 183075-03-8): An Overview of Its Structure, Synthesis, and Applications

3,4-O-Isopropylidene-shikimic acid (CAS No. 183075-03-8) is a derivative of shikimic acid, a key intermediate in the biosynthesis of aromatic amino acids and other important biomolecules. This compound has gained significant attention in recent years due to its potential applications in pharmaceutical and chemical research. In this article, we will delve into the structure, synthesis, and various applications of 3,4-O-Isopropylidene-shikimic acid.

Structure and Properties

3,4-O-Isopropylidene-shikimic acid is a cyclic ester with a unique structure that includes an isopropylidene group protecting the 3,4-dihydroxy functionalities of shikimic acid. The molecular formula of 3,4-O-Isopropylidene-shikimic acid is C12H16O6, and it has a molecular weight of 260.25 g/mol. The presence of the isopropylidene group significantly affects the chemical reactivity and stability of the molecule, making it a valuable intermediate in organic synthesis.

The compound exhibits excellent solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), but it is relatively insoluble in non-polar solvents like hexane. This solubility profile makes it suitable for various synthetic transformations and analytical techniques. Additionally, 3,4-O-Isopropylidene-shikimic acid is stable under mild conditions but can undergo hydrolysis under acidic or basic conditions, releasing shikimic acid.

Synthesis

The synthesis of 3,4-O-Isopropylidene-shikimic acid typically involves the protection of the 3,4-dihydroxy functionalities of shikimic acid using an isopropylidene group. One common method involves the reaction of shikimic acid with acetone in the presence of an acid catalyst such as p-toluenesulfonic acid (PTSA). The reaction proceeds via a nucleophilic addition mechanism followed by dehydration to form the cyclic acetal.

The reaction can be summarized as follows:

C7H10O5 + (CH3)2CO → C12H16O6 + H2O

This synthetic route is highly efficient and can be performed on a large scale, making it suitable for industrial applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing 3,4-O-Isopropylidene-shikimic acid, such as using biocatalysts or microwave-assisted reactions.

Applications in Pharmaceutical Research

3,4-O-Isopropylidene-shikimic acid has found numerous applications in pharmaceutical research due to its unique structure and reactivity. One of the most significant applications is in the synthesis of oseltamivir (Tamiflu), an antiviral drug used to treat influenza infections. Oseltamivir is derived from shikimic acid, and the use of 3,4-O-Isopropylidene-shikimic acid as an intermediate allows for more efficient and controlled synthesis processes.

Beyond oseltamivir, 3,4-O-Isopropylidene-shikimic acid has been explored for its potential in developing new drugs targeting various diseases. For example, recent studies have shown that derivatives of shikimic acid exhibit anti-inflammatory and antioxidant properties. These properties make them promising candidates for treating conditions such as arthritis and neurodegenerative disorders.

In addition to drug development, 3,4-O-Isopropylidene-shikimic acid has been used as a building block in the synthesis of complex natural products and bioactive molecules. Its versatility as a synthetic intermediate allows chemists to introduce functional groups at specific positions on the molecule, enabling the creation of diverse chemical libraries for high-throughput screening.

Analytical Techniques

The accurate characterization of 3,4-O-Isopropylidene-shikimic acid is crucial for both research and quality control purposes. Various analytical techniques have been employed to study this compound, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

NMR spectroscopy provides detailed information about the molecular structure of 3,4-O-Isopropylidene-shikimic acid strong>. The characteristic signals from the protons and carbon atoms can be used to confirm the presence of the isopropylidene group and other functional groups. MS analysis helps determine the molecular weight and confirm the identity of the compound by comparing its mass spectrum with reference standards.

HPLC is widely used for quantifying 3 ,4-O-Isopropylidene-shikimic acid strong > in complex mixtures or biological samples. The method involves separating the compound from other components based on its retention time on a chromatographic column. This technique is particularly useful for monitoring reaction progress or assessing purity levels during synthesis.

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